Cas no 1805511-34-5 (Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate
• CAS No: 1805511-34-5
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894228
• Update Time: 2025-06-08

Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)5-3(6(9)10)2-4(11)12-7(5)13(15)16/h2,6H,1H3
• InChI Key： WBEVPQGOZGSYPE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=O)OC)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate

Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate (CAS No. 1805511-34-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate, identified by its CAS number 1805511-34-5, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its nitro and iodo substituents along with a difluoromethyl group, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The strategic placement of these functional groups makes it a valuable building block for the development of novel therapeutic agents.

The Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate molecule exhibits a unique structural framework that facilitates diverse chemical transformations. The presence of the nitro group at the 2-position and the iodo atom at the 6-position provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific pharmacological applications. Additionally, the difluoromethyl group enhances the metabolic stability and lipophilicity of the resulting derivatives, making them more suitable for oral administration and improved bioavailability.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug candidates, owing to their ability to modulate pharmacokinetic properties and improve binding affinity. The Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate intermediate plays a pivotal role in this context, serving as a precursor for synthesizing a wide array of fluorinated pyridine derivatives. These derivatives have shown promise in various therapeutic areas, including oncology, anti-inflammatory drugs, and central nervous system (CNS) therapeutics.

One of the most compelling applications of this compound is in the field of oncology. Researchers have leveraged its structural features to design inhibitors targeting key enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that derivatives of Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate can effectively inhibit kinases such as EGFR and ALK, which are frequently overexpressed in various cancers. The difluoromethyl group contributes to enhanced binding affinity by improving hydrophobic interactions with the target protein, while the nitro and iodo groups provide handles for further chemical modifications to optimize selectivity and potency.

The pharmaceutical industry has also explored the use of this intermediate in developing anti-inflammatory agents. Pyridine-based compounds have long been recognized for their anti-inflammatory properties, and modifications to their core structure can lead to more potent and selective inhibitors of inflammatory pathways. The Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate scaffold has been utilized to synthesize novel nonsteroidal anti-inflammatory drugs (NSAIDs) that exhibit reduced gastrointestinal toxicity compared to traditional NSAIDs like aspirin and ibuprofen. This is attributed to the electronic effects induced by the nitro and iodo substituents, which modulate receptor binding interactions.

Furthermore, there is growing interest in using Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate as a building block for central nervous system (CNS) drugs. The ability to cross the blood-brain barrier is crucial for many CNS therapeutics, and fluorinated pyridines have been shown to enhance this property. Researchers are exploring its potential in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that derivatives of this compound can modulate neurotransmitter receptors and reduce neuroinflammation, offering new hope for patients suffering from these debilitating conditions.

The synthetic pathways involving Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate are also noteworthy from an academic perspective. Transition metal-catalyzed cross-coupling reactions are commonly employed to introduce new functional groups at specific positions on the pyridine ring. For example, palladium-catalyzed Suzuki-Miyaura couplings have been used to attach aryl or heteroaryl groups to the iodo-substituted carbon, expanding the structural diversity of potential drug candidates. Additionally, copper-mediated couplings have been explored for introducing alkynyl or alkenyl groups, which can be further functionalized through Sonogashira or Heck reactions.

The role of computational chemistry in optimizing synthetic routes for this intermediate cannot be overstated. Molecular modeling techniques are increasingly being used to predict reaction outcomes and identify optimal reaction conditions before conducting expensive laboratory experiments. By leveraging computational methods such as density functional theory (DFT), researchers can gain insights into reaction mechanisms and fine-tune catalyst systems for improved yields and selectivity. This approach not only accelerates drug discovery but also reduces waste by minimizing trial-and-error experimentation.

The future prospects of Methyl 4-(difluoromethyl)-6-iodo-2-nitropyridine-3-carboxylate are promising, with ongoing research aimed at expanding its utility across multiple therapeutic areas. As our understanding of disease mechanisms evolves, so too will our ability to design targeted therapies using this versatile intermediate. Collaborations between academic researchers and pharmaceutical companies are essential in driving innovation forward and translating laboratory discoveries into tangible benefits for patients worldwide.